Cas no 19322-72-6 (Methanediol,1-(4-pyridinyl)-)
Methanediol,1-(4-pyridinyl)- structure
Product Name:Methanediol,1-(4-pyridinyl)-
CAS No:19322-72-6
MF:C6H7NO2
MW:125.125281572342
CID:123486
PubChem ID:5232351
Update Time:2025-04-18
Methanediol,1-(4-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanediol,1-(4-pyridinyl)-
- Methanediol, 4-pyridinyl- (9CI)
- Pyridin-4-carboxaldehydhydrat
- 19322-72-6
- SCHEMBL2639851
- Pyridin-4-ylmethanediol
- DTXSID60901509
- NoName_635
- DB-277073
- Methanediol, 4-pyridinyl-
-
- Inchi: 1S/C6H7NO2/c8-6(9)5-1-3-7-4-2-5/h1-4,6,8-9H
- InChI Key: MWSYYKKFGBHLTN-UHFFFAOYSA-N
- SMILES: OC(C1C=CN=CC=1)O
Computed Properties
- Exact Mass: 125.04771
- Monoisotopic Mass: 125.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 79.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 53.4Ų
Experimental Properties
- PSA: 53.35
Methanediol,1-(4-pyridinyl)- Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
19322-72-6 (Methanediol,1-(4-pyridinyl)-) Related Products
- 586-95-8((pyridin-4-yl)methanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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